
Acephate-d6: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Acephate-d6

Cat. No.: B13427395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of Acephate-d6, a deuterated isotopologue of the organophosphate insecticide

Acephate. This document details experimental protocols for the determination of its key

characteristics and presents its role in various analytical and research applications.

Core Physical and Chemical Properties
Acephate-d6, with the IUPAC name N-(methoxy(trideuteriomethoxy)-

sulfanylphosphoryl)acetamide, is a valuable internal standard for the quantitative analysis of

Acephate in various matrices due to its similar chemical behavior and distinct mass

spectrometric signature. While specific experimental data for some physical properties of the

deuterated form are not extensively published, the properties of its non-deuterated counterpart,

Acephate, serve as a reliable reference.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Acephate-d6 and

Acephate.
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Property Value (Acephate-d6) Reference

CAS Number 2109699-73-0 [1]

Molecular Formula C₄H₄D₆NO₃PS [1]

Molecular Weight 189.20 g/mol [1]

Exact Mass 189.0496 u [1]

Physical Form Solid, White N/A

Property Value (Acephate) Reference

CAS Number 30560-19-1 [2]

Molecular Formula C₄H₁₀NO₃PS

Molecular Weight 183.17 g/mol

Melting Point 88-90 °C

Boiling Point Decomposes before boiling N/A

Solubility in Water 790 g/L at 20 °C

Vapor Pressure 2.26 x 10⁻⁶ Pa at 24 °C N/A

Appearance Colorless to white solid

Experimental Protocols
Synthesis of Acephate-d6
A common synthetic route to Acephate involves the acetylation of methamidophos. The

synthesis of Acephate-d6 would follow a similar pathway, utilizing a deuterated methylating

agent in the synthesis of the methamidophos precursor.

Exemplary Synthesis of Acephate (for reference):

Reaction: O,O-dimethyl thiophosphoryl amide is isomerized and then acetylated with acetic

anhydride.
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Procedure Outline:

Methamidophos and a suitable solvent (e.g., trichloromethane) are added to a reactor.

Acetyl chloride is added dropwise at a controlled temperature (e.g., 40-50 °C) under

vacuum.

The reaction mixture is stirred until the reaction is complete.

The product is isolated through precipitation, crystallization, and filtration.

For the synthesis of Acephate-d6, deuterated O,S-dimethyl phosphoramidothioate would be

used as the starting material.

Determination of Melting Point
The melting point of a solid organophosphorus compound like Acephate-d6 can be determined

using a capillary melting point apparatus.

Protocol:

A small, finely powdered sample of Acephate-d6 is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute).

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range.

Determination of Solubility
The solubility of Acephate-d6 in water can be determined using the shake-flask method.

Protocol:

An excess amount of Acephate-d6 is added to a known volume of deionized water in a

flask.
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The flask is sealed and agitated at a constant temperature (e.g., 20 °C) for an extended

period (e.g., 24 hours) to ensure equilibrium is reached.

The solution is then filtered or centrifuged to remove any undissolved solid.

The concentration of Acephate-d6 in the saturated aqueous solution is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography-Mass Spectrometry (GC-MS).

Spectral Data
Mass Spectrometry
The mass spectrum of Acephate-d6 is crucial for its use as an internal standard. The key

feature is a molecular ion peak at an m/z value that is 6 units higher than that of unlabeled

Acephate, corresponding to the six deuterium atoms.

Expected Molecular Ion (M+) for Acephate-d6: m/z 189

Expected Molecular Ion (M+) for Acephate: m/z 183

NMR Spectroscopy
While specific experimental spectra for Acephate-d6 are not readily available in public

databases, the expected proton (¹H) and carbon-¹³ (¹³C) NMR spectra can be inferred from the

structure and the known effects of deuterium substitution.

¹H NMR: The ¹H NMR spectrum of Acephate-d6 would be significantly simplified compared

to Acephate. The signals corresponding to the two methyl groups in Acephate would be

absent in the ¹H NMR spectrum of Acephate-d6 due to the replacement of protons with

deuterium. A singlet corresponding to the acetyl methyl group would be expected.

¹³C NMR: In the ¹³C NMR spectrum of Acephate-d6, the carbons of the two deuterated

methyl groups would exhibit characteristic splitting patterns due to coupling with deuterium

(spin I=1). The signals would appear as multiplets (septets for -CD₃). The chemical shifts

would be slightly upfield compared to the corresponding signals in Acephate due to the

isotopic effect.
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Mode of Action and Metabolic Pathway
Acephate is a systemic insecticide that functions as an acetylcholinesterase (AChE) inhibitor.

However, Acephate itself is a relatively weak inhibitor. Its primary toxicological effect is due to

its metabolic conversion to methamidophos, which is a much more potent AChE inhibitor.
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Caption: Metabolic activation of Acephate to Methamidophos and subsequent inhibition of

Acetylcholinesterase.

The inhibition of AChE by methamidophos leads to the accumulation of the neurotransmitter

acetylcholine in the synaptic cleft, causing continuous nerve impulse transmission, which

ultimately results in paralysis and death of the insect.

Experimental Protocol: Acetylcholinesterase Inhibition
Assay
The inhibitory effect of Acephate and its metabolites on AChE activity can be determined using

the Ellman method.

Protocol Outline:

Reagent Preparation: Prepare phosphate buffer, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

solution, acetylthiocholine iodide (ATCI) solution, AChE solution, and a stock solution of the

inhibitor (Acephate or Methamidophos).
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Reaction Setup: In a 96-well plate, add buffer, the inhibitor at various concentrations, and the

AChE solution. A control well without the inhibitor is also prepared.

Pre-incubation: Incubate the plate to allow the inhibitor to interact with the enzyme.

Reaction Initiation: Add DTNB and then ATCI to start the reaction.

Measurement: Measure the absorbance at 412 nm kinetically using a microplate reader. The

rate of color change is proportional to the AChE activity.

Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and

determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the

enzyme activity).

Experimental Workflow: Isotope Dilution Mass
Spectrometry
Acephate-d6 is primarily used as an internal standard in isotope dilution mass spectrometry

(IDMS) for the accurate quantification of Acephate in complex matrices such as food, water,

and biological samples.
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Caption: A typical experimental workflow for the quantification of Acephate using Acephate-d6
as an internal standard.

This method offers high precision and accuracy by correcting for matrix effects and variations in

sample preparation and instrument response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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